Cas no 2137694-99-4 (3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)-)

• Product Name: 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)-
• CAS No: 2137694-99-4
• MF: C₈H₁₁F₃N₂O₃
• MW: 240.179752588272
• CID: 5257436
• Update Time: 2025-06-08

3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)-

• Inchi： 1S/C8H11F3N2O3/c9-8(10,11)7(16)13-2-4(6(14)15)1-5(12)3-13/h4-5H,1-3,12H2,(H,14,15)
• InChI Key： IFPYLIDYMDVAKD-UHFFFAOYSA-N
• SMILES： N1(C(C(F)(F)F)=O)CC(N)CC(C(O)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)-

Introduction to 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- (CAS No: 2137694-99-4)

3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)-, identified by its Chemical Abstracts Service (CAS) number 2137694-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both an amino group and a trifluoroacetyl moiety, make it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- lies in its potential as a building block for the development of novel pharmaceutical agents. Piperidine derivatives are well-documented for their role in various pharmacological targets, including enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and inflammatory responses. The introduction of a trifluoroacetyl group at the 1-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification also allows for further functionalization via amide bond formation, enabling the creation of more complex and targeted therapeutic entities.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The fluorine atom's ability to influence electronic properties, metabolic stability, and binding affinity has made fluorinated molecules highly desirable in the pharmaceutical industry. In particular, 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- exemplifies how strategic incorporation of fluorine can enhance drug-like properties. Studies have demonstrated that trifluoroacetylated piperidine derivatives exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This improvement is attributed to the increased resistance to enzymatic degradation and enhanced cell membrane permeability.

The compound's dual functionality—comprising both an amino group at the 5-position and a trifluoroacetyl group at the 1-position—provides multiple sites for chemical derivatization. This flexibility is particularly valuable in designing molecules that can interact with biological targets through multiple mechanisms. For instance, the amino group can be used to form amide or urea linkages with other pharmacophores, while the trifluoroacetyl moiety can serve as an anchor for further modifications or as part of a pharmacophoric element recognized by biological targets. Such structural versatility has been exploited in various drug discovery campaigns aimed at developing small-molecule inhibitors or activators.

In the context of contemporary research, 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- has been investigated for its potential applications in treating neurological disorders. Piperidine-based compounds have shown promise as modulators of neurotransmitter systems implicated in conditions such as Alzheimer's disease and Parkinson's disease. The presence of a fluorine atom can further enhance binding affinity to specific receptors or enzymes involved in these pathologies. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective effects by inhibiting aberrant protein aggregation or modulating ion channel activity.

Moreover, the compound's structure aligns with current trends in oncology drug development. Fluorinated piperidine derivatives have been explored as kinase inhibitors due to their ability to mimic natural substrates while exhibiting improved selectivity and duration of action. The trifluoroacetyl group enhances binding interactions by increasing hydrophobicity and electronic effects at key binding pockets. Researchers are particularly interested in leveraging this scaffold to develop next-generation antitumor agents that target critical signaling pathways dysregulated in cancer cells.

The synthesis and characterization of 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- also highlight advancements in synthetic methodologies that facilitate the construction of complex heterocyclic systems. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled efficient access to fluorinated piperidines with high regioselectivity and yield. These methods are crucial for producing sufficient quantities of intermediates like 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- for subsequent biological testing. The ability to streamline synthetic routes reduces costs and accelerates the drug discovery process.

Evaluation of 3-Piperidinecarboxylic acid, 5-amino-1-(2,2,2-trifluoroacetyl)- often involves sophisticated analytical techniques to elucidate its structure and assess its physicochemical properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (including 1H NMR and 13C NMR), and infrared (IR) spectroscopy are routinely employed to confirm molecular integrity. Additionally， computational modeling techniques such as molecular dynamics simulations (MD) and quantum mechanical calculations are used to predict binding interactions with biological targets. These computational approaches complement experimental data by providing insights into molecular recognition mechanisms.

The compound's potential extends beyond traditional therapeutic areas into agrochemicals and materials science. Piperidine derivatives are known for their role as intermediates in synthesizing herbicides and fungicides due to their ability to disrupt essential biological processes in pests or pathogens. The incorporation of fluorine enhances stability against environmental degradation while maintaining efficacy at lower concentrations—a desirable trait for sustainable agriculture practices。 Furthermore， fluorinated piperidines have been explored as components in advanced materials， such as liquid crystals or conductive polymers， where their electronic properties contribute to functionality。

Future directions for research on 3-Piperidinecarboxylic acid, 5-amino-1-(2,,22,,22-trifluoroacetyl)- include exploring its role in modulating immune responses。 Piperidine-based scaffolds have shown promise as immunomodulators by interacting with receptors on immune cells or inhibiting key signaling pathways。 The presence of both an amino group for conjugation with immunological adjuvants， plus a trifluoroacetyl moiety enhancing bioavailability， positions this compound as a candidate for novel immunotherapeutic strategies。 Additionally， investigating its potential use as an anti-inflammatory agent could open doors for treating chronic inflammatory diseases where excessive immune activation contributes to pathology。

In conclusion， 3-Piperidinecarboxylic acid, 5-amino-1((22,,22,,22-trifluoroacetyl)-(CAS No:2137694-99-4) represents a significant advancement in pharmaceutical chemistry due to its structural versatility， potential therapeutic applications， and alignment with modern drug design principles。 Its dual functionality makes it an attractive scaffold for developing innovative treatments across multiple disease areas。 As research continues， further exploration into its biological activities will likely uncover new opportunities for medical intervention， reinforcing its importance as a valuable intermediate in medicinal chemistry。